methyl (4Z)-4-(2,4-dichlorobenzylidene)-1,2-dimethyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate

• Molecular Formula: C15H13Cl2NO3
• Molecular Weight: 326.2 g/mol
• IUPAC Name: methyl (4Z)-4-[(2,4-dichlorophenyl)methylidene]-1,2-dimethyl-5-oxopyrrole-3-carboxylate
• InChI: InChI=1S/C15H13Cl2NO3/c1-8-13(15(20)21-3)11(14(19)18(8)2)6-9-4-5-10(16)7-12(9)17/h4-7H,1-3H3/b11-6-
• InChI Key: KSIFCLGHKPHRCR-WDZFZDKYSA-N
• Isomeric SMILES: CC1=C(/C(=C/C2=C(C=C(C=C2)Cl)Cl)/C(=O)N1C)C(=O)OC
• SMILES: CC1=C(C(=CC2=C(C=C(C=C2)Cl)Cl)C(=O)N1C)C(=O)OC

Description

Methyl (4Z)-4-(2,4-dichlorobenzylidene)-1,2-dimethyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate, commonly known as DCPIP, is a synthetic compound that has gained significant attention in scientific research. DCPIP is a redox indicator that is widely used in biochemical and physiological studies to measure the activity of enzymes and the effectiveness of antioxidants.

Mechanism of Action

DCPIP acts as a redox indicator by undergoing a reversible reduction-oxidation reaction. In its oxidized state, DCPIP is blue in color, and in its reduced state, it is colorless. DCPIP is reduced by the transfer of electrons from reducing agents, such as antioxidants or enzymes, to the DCPIP molecule. The reduction of DCPIP is accompanied by a change in color from blue to colorless, which can be measured spectrophotometrically.
Biochemical and Physiological Effects
DCPIP has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that DCPIP has antioxidant activity and can scavenge free radicals. DCPIP has also been shown to inhibit the growth of cancer cells in vitro. In vivo studies have shown that DCPIP can reduce oxidative stress and inflammation in animal models.

Advantages and Limitations for Lab Experiments

DCPIP has several advantages for use in lab experiments. It is a stable compound that can be easily prepared and stored. DCPIP is also highly sensitive, allowing for the detection of small changes in redox potential. However, there are also limitations to the use of DCPIP in lab experiments. DCPIP can be affected by pH, temperature, and the presence of other compounds, which can lead to inaccurate results. DCPIP is also toxic and must be handled with care.

Future Directions

There are several future directions for research on DCPIP. One area of research is the development of new methods for the synthesis of DCPIP that are more efficient and cost-effective. Another area of research is the investigation of the potential therapeutic applications of DCPIP, particularly in the treatment of cancer and other diseases associated with oxidative stress. Additionally, further studies are needed to explore the mechanism of action of DCPIP and its effects on cellular signaling pathways.

Synthesis Methods

DCPIP can be synthesized through a multistep process, which involves the condensation of 2,4-dichlorobenzaldehyde with 1,2-dimethyl-3-pyrrolin-1-yl ketone to form the intermediate product. The intermediate product is then reacted with methyl chloroformate and sodium hydroxide to yield DCPIP. The synthesis of DCPIP is a complex process that requires careful control of reaction conditions to obtain a high yield of the final product.

Scientific Research Applications

DCPIP has been extensively used in scientific research as a redox indicator to measure the activity of enzymes and the effectiveness of antioxidants. DCPIP is widely used in the determination of the antioxidant activity of natural products, such as plant extracts, by measuring the reduction of DCPIP in the presence of antioxidants. DCPIP is also used in the determination of the activity of enzymes, such as peroxidases, by measuring the oxidation of DCPIP in the presence of the enzyme.